Cas no 65038-36-0 (Phosphine,1,1'-(1,4-butanediyl)bis[1,1-dicyclohexyl-)

Phosphine,1,1'-(1,4-butanediyl)bis[1,1-dicyclohexyl- structure
65038-36-0 structure
Product Name:Phosphine,1,1'-(1,4-butanediyl)bis[1,1-dicyclohexyl-
CAS No:65038-36-0
MF:C28H52P2
MW:450.66001033783
MDL:MFCD00239357
CID:501340
PubChem ID:24867595
Update Time:2025-04-19

Phosphine,1,1'-(1,4-butanediyl)bis[1,1-dicyclohexyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-BIS(DICYCLOHEXYLPHOSPHINO)BUTANE
    • dicyclohexyl(4-dicyclohexylphosphanylbutyl)phosphane
    • 1,4-bis(dicyclohexylophosphanyl)butane
    • 1,4-bis(dicyclohexylphosphanyl)butane
    • bis(dicyclohexyl)-1,4-phosphinobutane
    • Dicyclohexyl[4-(dicyclohexylphosphino)butyl]phosphine
    • AKOS025295593
    • F10184
    • DTXSID30348220
    • A867758
    • dcypb
    • SY078686
    • WNZGLXFLSFWPMP-UHFFFAOYSA-N
    • Dicyclohexyl[4-(dicyclohexylphosphino)butyl]phosphine #
    • Phosphine, 1,4-butanediylbis[dicyclohexyl-
    • CS-0108180
    • 65038-36-0
    • 1,4-bis(dicyclohexylphosphino)-butane
    • MFCD00239357
    • SCHEMBL220818
    • Phosphine,1,1'-(1,4-butanediyl)bis[1,1-dicyclohexyl-
    • dicyclohexyl[4-(dicyclohexylphosphanyl)butyl]phosphane
    • MDL： MFCD00239357
    • Inchi： 1S/C28H52P2/c1-5-15-25(16-6-1)29(26-17-7-2-8-18-26)23-13-14-24-30(27-19-9-3-10-20-27)28-21-11-4-12-22-28/h25-28H,1-24H2
    • InChI Key： WNZGLXFLSFWPMP-UHFFFAOYSA-N
    • SMILES： P(CCCCP(C1CCCCC1)C1CCCCC1)(C1CCCCC1)C1CCCCC1

Computed Properties

  • Exact Mass: 450.35400
  • Monoisotopic Mass: 450.35442565g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 9
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 7.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: solid
  • Melting Point: 99-104 °C (lit.)
  • PSA: 27.18000
  • LogP: 10.06120
  • Solubility: Not available

Phosphine,1,1'-(1,4-butanediyl)bis[1,1-dicyclohexyl- Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • FLUKA BRAND F CODES：10-23

Phosphine,1,1'-(1,4-butanediyl)bis[1,1-dicyclohexyl- Customs Data

  • HS CODE：2902199090
  • Customs Data：

    China Customs Code:

    2902199090

    Overview:

    2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Phosphine,1,1'-(1,4-butanediyl)bis[1,1-dicyclohexyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM203007-5g
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 65038-36-0 97%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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Chemenu
CM203007-5g
1,4-bis(dicyclohexylphosphanyl)butane
 65038-36-0 97%
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abcr
AB457799-10 g
1,4-Bis(dicyclohexylphosphino)butane; .
 65038-36-0
10g
 €275.60 2023-07-18
abcr
AB457799-1 g
1,4-Bis(dicyclohexylphosphino)butane; .
 65038-36-0
1g
 €92.30 2023-07-18
abcr
AB457799-5 g
1,4-Bis(dicyclohexylphosphino)butane; .
 65038-36-0
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 €181.70 2023-07-18
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
440426-1G
Phosphine,1,1'-(1,4-butanediyl)bis[1,1-dicyclohexyl-
 65038-36-0
1G
 ￥1673.27 2022-02-24

Phosphine,1,1'-(1,4-butanediyl)bis[1,1-dicyclohexyl- Production Method

Phosphine,1,1'-(1,4-butanediyl)bis[1,1-dicyclohexyl- Related Literature

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